Cas no 4257-74-3 (N,N''-benzene-1,4-diylbis(2,2,2-trichloroacetamide))

N,N''-benzene-1,4-diylbis(2,2,2-trichloroacetamide) structure
4257-74-3 structure
Product Name:N,N''-benzene-1,4-diylbis(2,2,2-trichloroacetamide)
CAS No:4257-74-3
MF:C10H6Cl6N2O2
MW:398.884836673737
CID:928284
PubChem ID:95678
Update Time:2025-04-19

N,N''-benzene-1,4-diylbis(2,2,2-trichloroacetamide) Chemical and Physical Properties

Names and Identifiers

    • N,N''-benzene-1,4-diylbis(2,2,2-trichloroacetamide)
    • 2,2,2-trichloro-N-[4-[(2,2,2-trichloroacetyl)amino]phenyl]acetamide
    • 1,4-Bis-(2,2,2-trichlor-acetylamino)-benzol
    • 1,4-bis-(2,2,2-trichloro-acetylamino)-benzene
    • AC1L3UV3
    • AC1Q5MPH
    • AR-1K1074
    • n,n'-1,4-phenylenebis(2,2,2-trichloroacetamide)
    • N.N'-Bis-trichloracetyl-p-phenylendiamin
    • NSC28981
    • Acetamide, N,N'-p-phenylenebis(2,2,2-trichloro-
    • 4257-74-3
    • NSC-28981
    • DTXSID40195348
    • DS-009496
    • Acetamide, n,n-p-phenylenebis(2,2,2-trichloro-
    • AKOS003889486
    • NSC 28981
    • Inchi: 1S/C10H6Cl6N2O2/c11-9(12,13)7(19)17-5-1-2-6(4-3-5)18-8(20)10(14,15)16/h1-4H,(H,17,19)(H,18,20)
    • InChI Key: GMKLVPIWJUKZOO-UHFFFAOYSA-N
    • SMILES: ClC(C(NC1C=CC(=CC=1)NC(C(Cl)(Cl)Cl)=O)=O)(Cl)Cl

Computed Properties

  • Exact Mass: 395.85638
  • Monoisotopic Mass: 395.856044g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2
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